Cas no 252373-69-6 (Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-)

Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- structure
252373-69-6 structure
Product Name:Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-
CAS No:252373-69-6
MF:C9H17NO4S
MW:235.300581693649
MDL:MFCD17169621
CID:5155520
Update Time:2026-03-03

Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-
    • 2-tert-Butoxycarbonylamino-4-mercapto-butyric acid
    • (tert-Butoxycarbonyl)homocysteine
    • MDL: MFCD17169621
    • Inchi: 1S/C9H17NO4S/c1-9(2,3)14-8(13)10-6(4-5-15)7(11)12/h6,15H,4-5H2,1-3H3,(H,10,13)(H,11,12)/t6-/m0/s1
    • InChI Key: PQADCRYOPOVXDV-LURJTMIESA-N
    • SMILES: C(O)(=O)[C@H](CCS)NC(OC(C)(C)C)=O

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Additional information on Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-

Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 252373-69-6): A Comprehensive Overview

Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-, identified by its CAS number 252373-69-6, is a significant compound in the field of biochemistry and pharmaceutical research. This derivative of homocysteine plays a crucial role in various biochemical pathways and has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The compound Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- is synthesized through a series of well-defined chemical reactions that involve the protection of the thiol group of homocysteine with a carbodiimide derivative. The introduction of the (1,1-dimethylethoxy)carbonyl group enhances the stability and reactivity of the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the role of homocysteine derivatives in managing metabolic disorders and cardiovascular diseases. Studies have shown that elevated levels of homocysteine in the blood can lead to various health issues, including atherosclerosis and neural degeneration. The derivative Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- has been explored as a potential therapeutic agent to mitigate these risks.

One of the most compelling aspects of this compound is its ability to modulate enzymatic activities involved in methylation pathways. These pathways are essential for the synthesis of neurotransmitters, DNA synthesis, and the metabolism of homocysteine itself. By inhibiting or activating specific enzymes, Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- can potentially correct imbalances in these pathways, offering a novel approach to treating conditions associated with methylation defects.

The pharmacological properties of Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- have been extensively studied in preclinical models. Research indicates that this compound exhibits significant potential in reducing homocysteine levels by enhancing its clearance from the bloodstream. Additionally, it has shown promise in protecting against oxidative stress and inflammation, which are key factors in the progression of chronic diseases.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]-. Nanoparticle-based formulations have been developed to improve bioavailability and target specificity, ensuring that the compound reaches its intended site of action more efficiently. These innovations are particularly relevant in treating neurological disorders where precise targeting is crucial.

The synthesis and characterization of Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- have also contributed to our understanding of homocysteine metabolism. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to analyze the compound's structure and interactions with biological targets. These analytical methods have provided valuable insights into the mechanisms by which this derivative exerts its effects.

In conclusion, Homocysteine, N-[(1,1-dimethylethoxy)carbonyl]- (CAS No. 252373-69-6) represents a significant advancement in biochemical research and pharmaceutical development. Its unique properties make it a promising candidate for treating various metabolic and cardiovascular disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.

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